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Introduction

Azodicarbonamide (ADC), an organic compound with the formula C₂H₄N₄O₂, is a widely

utilized chemical blowing agent in the polymer industry.[1] Its popularity stems from its high gas

yield, the ability to tailor its decomposition temperature, and the non-toxic, odorless nature of its

decomposition residues.[2][3] ADC is particularly effective in the production of cross-linked

polyethylene (PE) and ethylene-vinyl acetate (EVA) foams, where it facilitates the creation of a

cellular structure, resulting in lightweight materials with enhanced cushioning and insulation

properties.[4][5]

Mechanism of Action: Thermal Decomposition of Azodicarbonamide

The function of azodicarbonamide as a blowing agent is centered around its thermal

decomposition. When heated to its decomposition temperature, typically around 200-215°C,

the N=N bond in the ADC molecule cleaves.[1][3][6] This initiates a complex series of reactions

that release a significant volume of gas, approximately 220-245 ml/g.[1]

The primary gaseous products of this decomposition are Nitrogen (N₂), Carbon Monoxide

(CO), and Ammonia (NH₃).[1] The exact composition of the evolved gas can be influenced by

the processing environment and the presence of activators.[2] The decomposition is an

exothermic process, releasing heat that can contribute to the overall thermal energy within the

polymer melt.[1]
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Solid residues are also formed, including biurea, urazole, and cyanuric acid.[1][7] These

residues are generally compatible with the polymer matrix and do not typically cause

discoloration or staining.[3]
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Caption: Thermal decomposition pathway of azodicarbonamide.

Application in Polyethylene (PE) and EVA Foam Production

Azodicarbonamide is a versatile blowing agent suitable for a wide range of polymers,

including PE and EVA.[3][8] In the production of PE and EVA foams, ADC is compounded with

the base polymer and other additives, such as cross-linking agents, nucleating agents, and

activators.[2]

The decomposition temperature of ADC can be lowered by incorporating activators, such as

zinc oxide (ZnO).[2][6] This allows for greater control over the foaming process, ensuring that

gas evolution occurs at the optimal polymer melt viscosity. The use of activators can also lead

to a more uniform cell structure.[2]

As the ADC decomposes within the molten polymer, the released gases form bubbles. These

bubbles expand, creating the cellular foam structure. The final properties of the foam, such as

density, cell size, and mechanical strength, are highly dependent on the concentration of ADC,
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the processing temperature, and the presence of other additives.[2][5] Increasing the amount of

ADC generally leads to a decrease in foam density and an increase in the number of cells.[2]

Quantitative Data Summary
The concentration of azodicarbonamide directly influences the mechanical and physical

properties of the resulting foam. The following tables summarize the effect of ADC content on

key properties of polyethylene-based foams.

Table 1: Effect of Azodicarbonamide (AC) Concentration on Mechanical Properties of PE/EVA

Foam

ADC Concentration (phr) Elongation at Break (%)
Tensile Strength at Break
(MPa)

2 215 1.36

3 220 0.91

5 210 0.76

Source: Data extracted from a study on PE/EVA foams.[2]

Table 2: Effect of Azodicarbonamide (AC) with Zinc Oxide (ZnO) Activator on Mechanical

Properties of PE/EVA Foam

ADC Concentration
(phr)

Elongation at
Break (%)

Tensile Strength at
Break (MPa)

Compression
Strength at 25%
(MPa)

2 228 1.65 0.36

3 210 1.42 0.21

5 250 1.39 0.12

Source: Data extracted from a study on PE/EVA foams with ZnO as an activator.[2]
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Logical Relationship: ADC Concentration and Foam
Properties
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Caption: Relationship between ADC concentration and foam properties.

Experimental Protocols
The following protocols describe a general methodology for the preparation of PE/EVA foam

sheets using azodicarbonamide as a blowing agent.

1. Materials and Formulation

Polymer Matrix: Polyethylene (PE) and/or Ethylene-Vinyl Acetate (EVA)

Blowing Agent: Azodicarbonamide (ADC)
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Activator (Optional): Zinc Oxide (ZnO)

Cross-linking Agent: Dicumyl peroxide (DCP)

Nucleating Agent (Optional): Coated calcium carbonate or talc

Lubricant: Polyethylene wax or stearic acid[9]

2. Compounding Protocol

This protocol is based on the use of a twin-screw extruder for compounding the formulation.[2]

Pre-mix all the components (polymer, ADC, activator, etc.) in their desired ratios in a drum

mixer for approximately 20 minutes to ensure a homogenous blend.[10]

Set the temperature profile of the co-current twin-screw extruder. A typical temperature for

this stage is around 135-150°C, which is above the melting point of the polymer but below

the decomposition temperature of the ADC.[11]

Feed the pre-mixed compound into the extruder.

The extruder will melt, mix, and homogenize the components, dispersing the ADC evenly

throughout the polymer matrix.

Extrude the compound and pelletize it to produce granules for the next stage.

3. Foam Sheet Production via Compression Molding

This protocol describes the production of foam sheets from the compounded granules using a

hot press.[2]

Place a predetermined amount of the compounded granules into a mold of desired

dimensions (e.g., 12.8 cm x 12.8 cm x 0.2 cm).[12]

Place the mold in a hot press. The temperature of the press should be set to the desired

foaming temperature, which is typically in the range of the ADC's decomposition (around

160-210°C, depending on the presence of activators).[10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9573033/
https://www.sid.ir/fileserver/se/235e20090616
https://patents.google.com/patent/US4273880A/en
https://pubs.acs.org/doi/10.1021/acsomega.3c08734
https://www.sid.ir/fileserver/se/235e20090616
https://www.researchgate.net/figure/Formulation-for-preparation-of-EVA-foams_tbl1_243797265
https://patents.google.com/patent/US4273880A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apply pressure to the mold to ensure the granules fuse together and fill the mold cavity

completely.

Hold the material at the set temperature and pressure for a specific duration (e.g., 10

minutes) to allow for the complete decomposition of the ADC and the expansion of the

polymer.[12]

Cool the mold under pressure to solidify the foam structure.

Once cooled, open the press and carefully remove the foamed sheet from the mold.

Experimental Workflow
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Caption: Experimental workflow for PE/EVA foam production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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